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Compound of Interest

Compound Name: 1,3-Propanesultam

Cat. No.: B3024153

Essential Safety and Handling Guide for 1,3-
Propanesultam

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 1,3-Propanesultam, a chemical that requires stringent safety
protocols due to its hazardous nature. Adherence to these procedures is critical to ensure
personal safety and environmental protection in the laboratory setting.

I. Hazard Identification and Quantitative Data

1,3-Propanesultam is a toxic, carcinogenic, mutagenic, and teratogenic compound.[1] It is
harmful if swallowed or in contact with skin and can cause serious eye damage.[2][3][4] This
substance is classified as a possible human carcinogen (Group 2B) by the International Agency
for Research on Cancer (IARC).[5]
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Property Value Source
White crystals or colorless

Appearance A
liquid

Melting Point 30-33°C/86-91.4°F

Boiling Point 180 °C / 356 °F

Flash Point 171.5°C/340.7 °F

Oral LD50 (Rat)

> 100 - < 200 mg/kg

Il. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 1,3-Propanesultam. The following

table outlines the minimum and recommended protective equipment.

Protection Type

Minimum Requirement

Recommended Materials

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.

Polycarbonate goggles and a
face shield should be worn
over goggles when there is a

risk of splashing.

Skin and Body Protection

Flame-resistant lab coat,
chemical-resistant gloves,
closed-toe shoes, and long

pants.

Nomex® or similar flame-
resistant lab coat. Nitrile or
neoprene gloves. Leather or
other non-porous material
shoes. An acid-resistant apron

is also recommended.

Respiratory Protection

Work in a well-ventilated area,
preferably a certified chemical

fume hood.

If engineering controls are
insufficient, a NIOSH-approved
respirator with an organic
vapor cartridge may be
required. For spills or
emergencies, a self-contained
breathing apparatus (SCBA)

may be necessary.
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lll. Experimental Protocol: Safe Handling and
Disposal Workflow

The following diagram and detailed steps outline the mandatory procedure for the safe
handling and disposal of 1,3-Propanesultam.

Caption: A stepwise workflow for the safe handling of 1,3-Propanesultam.
Detailed Methodologies:
e Preparation:
o Ensure the chemical fume hood has a current certification and is functioning correctly.

o Gather all necessary apparatus, including glassware, and place them inside the fume
hood.

o Before handling, put on all required PPE as detailed in the table above.
e Handling:

o All transfers and dispensing of 1,3-Propanesultam must be conducted inside a certified
chemical fume hood to minimize inhalation exposure.

o Avoid all personal contact, including inhalation, ingestion, and skin/eye contact.
o Keep containers securely sealed when not in use.
o Do not eat, drink, or smoke when using this product.
o Wash hands thoroughly after handling.
e Spill Management:
o In case of a spill, immediately evacuate the area and ensure it is well-ventilated.

o For minor spills, use dry clean-up procedures and avoid generating dust. Moisten spilled
solid material first or use a HEPA-filter vacuum for clean-up.
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o Absorb liquid spills with an inert material such as sand or vermiculite.
o Collect all spilled material and place it into a suitable, sealed container for disposal.

o Clean the affected area thoroughly.

» Disposal:

o All waste containing 1,3-Propanesultam must be handled as hazardous waste in
accordance with local, state, and federal regulations.

o Use a designated, sealed, and compatible container for liquid and solid waste.

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name.

o Arrange for collection by a certified hazardous waste disposal service. Do not discharge
into sewer or waterways.

o Contaminated PPE should also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3024153#personal-protective-equipment-for-
handling-1-3-propanesultam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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